Cas no 61717-02-0 (1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-)
61717-02-0 structure
Product Name:1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
CAS No:61717-02-0
MF:C8H12N4O3
MW:212.205881118774
CID:468647
PubChem ID:71392931
Update Time:2025-04-19
1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro-
- 1-butyl-3-nitropyrazole-4-carboxamide
- DTXSID90814719
- 1-Butyl-3-nitro-1H-pyrazole-4-carboxamide
- 61717-02-0
-
- Inchi: 1S/C8H12N4O3/c1-2-3-4-11-5-6(7(9)13)8(10-11)12(14)15/h5H,2-4H2,1H3,(H2,9,13)
- InChI Key: AIWKPOPTHLMABM-UHFFFAOYSA-N
- SMILES: O=C(C1C([N+](=O)[O-])=NN(C=1)CCCC)N
Computed Properties
- Exact Mass: 212.09106
- Monoisotopic Mass: 212.09094026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 107Ų
Experimental Properties
- PSA: 104.05
1H-Pyrazole-4-carboxamide, 1-butyl-3-nitro- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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